Cas no 2137030-20-5 ((1s,3s)-3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylcyclobutane-1-carboxamide)

• Product Name: (1s,3s)-3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylcyclobutane-1-carboxamide
• CAS No: 2137030-20-5
• MF: C₁₁H₁₇N₅O
• MW: 235.285581350327
• CID: 6440298
• PubChem ID: 165482727
• Update Time: 2025-05-30

(1s,3s)-3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylcyclobutane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• (1s,3s)-3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylcyclobutane-1-carboxamide
• (1s,3s)-3-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]cyclobutane-1-carboxamide
• 2137030-20-5
• 3-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]cyclobutane-1-carboxamide
• EN300-1131240
• EN300-1131238
• 2137099-37-5
• 2137820-19-8
• EN300-1131234
• (1r,3r)-3-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]cyclobutane-1-carboxamide

• Inchi： 1S/C11H17N5O/c12-8-3-7(4-8)11(17)15-10-1-2-14-16(10)9-5-13-6-9/h1-2,7-9,13H,3-6,12H2,(H,15,17)
• InChI Key： STEYFAOWDSIIBM-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)N)NC1=CC=NN1C1CNC1

Computed Properties

• Exact Mass: 235.14331018g/mol
• Monoisotopic Mass: 235.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 85Ų

Additional information on (1s,3s)-3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylcyclobutane-1-carboxamide

Comprehensive Overview of (1s,3s)-3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylcyclobutane-1-carboxamide (CAS No. 2137030-20-5)

The compound (1s,3s)-3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylcyclobutane-1-carboxamide, identified by its CAS No. 2137030-20-5, is a highly specialized molecule gaining attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the azetidin-3-yl and cyclobutane-1-carboxamide moieties, make it a promising candidate for targeting specific biological pathways. Researchers are particularly interested in its potential applications in kinase inhibition and GPCR modulation, which are hot topics in current pharmaceutical research.

One of the key reasons for the growing interest in this compound is its stereospecificity, as denoted by the (1s,3s) configuration. This specificity is crucial for achieving high binding affinity and selectivity in drug-target interactions. The presence of the amino and pyrazol-5-yl groups further enhances its versatility, allowing for various derivatization strategies. These features align with the current trend in drug development, where small molecule therapeutics with precise stereochemistry are highly sought after.

In recent years, the demand for novel heterocyclic compounds like (1s,3s)-3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylcyclobutane-1-carboxamide has surged, driven by the need for targeted therapies in oncology and autoimmune diseases. The compound's azetidine ring, a four-membered nitrogen-containing heterocycle, is particularly noteworthy due to its conformational rigidity and ability to improve metabolic stability. This aligns with the industry's focus on bioavailability optimization, a frequently searched topic in drug development forums.

The synthesis and characterization of CAS No. 2137030-20-5 involve advanced techniques such as asymmetric synthesis and chiral HPLC purification. These methods ensure the high purity and enantiomeric excess required for preclinical studies. Given the increasing emphasis on green chemistry, researchers are also exploring sustainable synthetic routes for this compound, addressing another hot topic in the scientific community.

From a therapeutic perspective, (1s,3s)-3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylcyclobutane-1-carboxamide has shown promise in early-stage in vitro and in vivo studies. Its ability to modulate specific protein-protein interactions makes it a potential candidate for precision medicine, a field that has gained traction due to advancements in genomics and personalized healthcare. The compound's pharmacokinetic profile is another area of active investigation, as researchers aim to balance efficacy with minimal off-target effects.

In conclusion, (1s,3s)-3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylcyclobutane-1-carboxamide (CAS No. 2137030-20-5) represents a fascinating example of modern drug design. Its structural complexity and potential therapeutic applications make it a subject of ongoing research, particularly in the context of kinase inhibitors and GPCR-targeted drugs. As the scientific community continues to explore its properties, this compound may well emerge as a key player in the next generation of small molecule therapeutics.